Cas no 941923-10-0 (3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methylphenyl)urea)

• Product Name: 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methylphenyl)urea
• CAS No: 941923-10-0
• MF: C₁₆H₁₄F₂N₆O
• MW: 344.318768978119
• CID: 6078250
• PubChem ID: 18566078
• Update Time: 2025-10-31

3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methylphenyl)urea
• 1-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-(4-methylphenyl)urea
• 941923-10-0
• 3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(4-methylphenyl)urea
• AKOS024626140
• F2072-0252
• 1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(p-tolyl)urea

• Inchi： 1S/C16H14F2N6O/c1-10-2-4-11(5-3-10)20-16(25)19-9-15-21-22-23-24(15)12-6-7-13(17)14(18)8-12/h2-8H,9H2,1H3,(H2,19,20,25)
• InChI Key： NEAQLZVTFIZEAY-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(F)C(F)=C2)N=NN=1)C(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 344.11971542g/mol
• Monoisotopic Mass: 344.11971542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methylphenyl)urea

Exploring the Compound CAS No 941923-10-0: A Comprehensive Overview

The compound with CAS No 941923-10-0, known as 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(4-methylphenyl)urea, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The tetrazole ring system and the urea functional group are key structural elements that contribute to its biological activity and chemical reactivity.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry. These heterocycles are known for their ability to act as bioisosteres of carboxylic acids and other functional groups, making them valuable in the design of bioactive molecules. The presence of a difluorophenyl group further enhances the compound's pharmacokinetic properties, including improved solubility and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes the formation of the tetrazole ring followed by coupling with the urea moiety. Researchers have optimized these steps to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in streamlining the synthesis process, as reported in recent publications.

In terms of applications, this compound has shown promise in various therapeutic areas. For instance, it has demonstrated potent antimicrobial activity against a range of pathogens, making it a potential candidate for antibiotic development. Additionally, its ability to modulate enzyme activity suggests its utility in treating conditions such as inflammation and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, further underscoring its potential as a lead compound for drug discovery.

The environmental impact of this compound is another area of interest. Studies have shown that it exhibits low toxicity to non-target organisms, which is crucial for its potential use in agricultural applications such as pesticides or herbicides. Its degradation pathways under different environmental conditions are currently being investigated to ensure minimal ecological impact.

In conclusion, CAS No 941923-10-0 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in modern medicinal chemistry. Continued research into its properties and applications will undoubtedly yield further insights into its potential uses in various therapeutic areas.